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Compound of Interest

Compound Name: Z-Gly-Pro-pNA

Cat. No.: B1591482 Get Quote

Essential Safety and Handling Guide for Z-Gly-Pro-
pNA
Researchers, scientists, and drug development professionals utilizing Z-Gly-Pro-pNA, a

chromogenic substrate for prolyl endopeptidase, must adhere to stringent safety and handling

protocols to ensure a safe laboratory environment and maintain the integrity of experimental

data. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans.

Logistical and Safety Data
Proper storage and solubility are critical for the effective use of Z-Gly-Pro-pNA. The following

table summarizes key quantitative data for this compound.
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Parameter Value Source(s)

Physical Form
Solid, powder (White to off-

white)
[1][2]

CAS Number 65022-15-3 [2][3][4]

Molecular Formula C₂₁H₂₂N₄O₆ [2][3][4]

Molecular Weight 426.42 g/mol [1][2]

Long-term Storage

(Lyophilized Powder)
-20°C for up to 3 years [1][2]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Solubility

DMSO: 175 mg/mL (with

sonication) DMF: 20 mg/mL

Ethanol: 12 mg/mL PBS (pH

7.2): 0.25 mg/mL

[1][2][3][4]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for Z-Gly-Pro-pNA indicates that the substance is not

classified as hazardous, it is crucial to follow standard laboratory safety precautions. The fine

powder form presents a risk of inhalation. Therefore, the following PPE is mandatory when

handling Z-Gly-Pro-pNA.

Hand Protection: Chemical-resistant gloves (nitrile is a standard choice) are required.

Change gloves immediately if they become contaminated.

Eye Protection: Safety glasses or goggles must be worn to protect against accidental

splashes, especially when handling the compound in its liquid form.

Respiratory Protection: When handling the lyophilized powder, which can easily become

airborne, work within a fume hood or a biosafety cabinet. A type N95 (US) or equivalent

respirator is recommended to prevent inhalation.
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Protective Clothing: A standard laboratory coat must be worn to protect skin and clothing

from potential spills.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for both safety and experimental

success.

Receiving and Storage
Upon receipt, visually inspect the container for any damage.

Before storing, allow the sealed container to equilibrate to room temperature in a desiccator

to prevent condensation, which can reduce the stability of the peptide.

Store the lyophilized powder in a tightly sealed container at -20°C for long-term storage.

Handling the Solid (Powder) Form
All handling of the powder must be conducted in a designated area, such as a chemical

fume hood or a biosafety cabinet, to minimize inhalation risk.

Before opening the vial, briefly centrifuge it to ensure all the powder is at the bottom.

Use a clean, dedicated spatula for weighing the desired amount of the compound.

Minimize the creation of dust. Close the container tightly immediately after use.

Reconstituting the Compound (Dissolving)
Select an appropriate solvent based on the experimental requirements and the solubility data

provided in the table above. For instance, DMSO can be used for creating high-

concentration stock solutions.

Add the solvent slowly and carefully to the vial containing the pre-weighed Z-Gly-Pro-pNA.
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Mix gently to dissolve. Vigorous shaking should be avoided. Sonication may be necessary to

fully dissolve the compound in some solvents like DMSO.

If preparing stock solutions, it is best practice to aliquot them into smaller, single-use vials to

avoid repeated freeze-thaw cycles. Store these solutions at -20°C or -80°C as indicated.

Disposal Plan
All waste containing Z-Gly-Pro-pNA, in both solid and liquid forms, must be treated as

chemical waste.

Solid Waste: This includes contaminated gloves, wipes, and empty vials. These items should

be collected in a designated and clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of Z-Gly-Pro-pNA should be collected in a

separate, labeled hazardous waste container. Never pour solutions down the drain.

Institutional Protocols: All waste disposal must be carried out in strict accordance with your

institution's environmental health and safety (EH&S) guidelines. Contact your EH&S

department for specific procedures and to schedule waste pickup.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key procedural steps for the safe handling of Z-Gly-Pro-
pNA from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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